Cas no 2060037-52-5 (4-{2-amino-1-1-(hydroxymethyl)cyclobutylethyl}benzonitrile)

• Product Name: 4-{2-amino-1-1-(hydroxymethyl)cyclobutylethyl}benzonitrile
• CAS No: 2060037-52-5
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• MDL: MFCD30487102
• CID: 5153933
• PubChem ID: 137703001
• Update Time: 2025-11-01

4-{2-amino-1-1-(hydroxymethyl)cyclobutylethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[2-amino-1-[1-(hydroxymethyl)cyclobutyl]ethyl]-
• 4-{2-amino-1-1-(hydroxymethyl)cyclobutylethyl}benzonitrile

• MDL： MFCD30487102
• Inchi： 1S/C14H18N2O/c15-8-11-2-4-12(5-3-11)13(9-16)14(10-17)6-1-7-14/h2-5,13,17H,1,6-7,9-10,16H2
• InChI Key： JAVCPILWCJBQPB-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(C2(CO)CCC2)CN)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 4-{2-amino-1-1-(hydroxymethyl)cyclobutylethyl}benzonitrile

Research Briefing on 4-{2-amino-1-1-(hydroxymethyl)cyclobutylethyl}benzonitrile (CAS: 2060037-52-5) in Chemical Biology and Medicine

The compound 4-{2-amino-1-1-(hydroxymethyl)cyclobutylethyl}benzonitrile (CAS: 2060037-52-5) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutyl core and functionalized benzonitrile moiety, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and biological targets, positioning it as a key player in the development of novel therapeutics.

Recent research has highlighted the compound's role as a modulator of specific biological pathways, particularly those involved in inflammatory and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-{2-amino-1-1-(hydroxymethyl)cyclobutylethyl}benzonitrile exhibits high affinity for certain kinase targets, suggesting its potential as a kinase inhibitor. The study utilized X-ray crystallography and molecular docking simulations to reveal the compound's binding mode, providing critical insights for structure-activity relationship (SAR) optimization.

In addition to its kinase inhibitory activity, the compound has shown promise in the treatment of metabolic disorders. A preclinical study conducted by researchers at a leading pharmaceutical company reported that 4-{2-amino-1-1-(hydroxymethyl)cyclobutylethyl}benzonitrile effectively modulates glucose uptake in vitro and in vivo, making it a potential candidate for diabetes therapy. The study, published in Nature Chemical Biology, employed advanced metabolomics and proteomics techniques to unravel the compound's mechanism of action.

The synthetic accessibility of 4-{2-amino-1-1-(hydroxymethyl)cyclobutylethyl}benzonitrile has also been a focal point of recent investigations. A 2024 paper in Organic Letters detailed an efficient, scalable synthesis route for the compound, utilizing asymmetric catalysis to achieve high enantiomeric purity. This advancement is critical for large-scale production and further clinical evaluation of the molecule.

Despite these promising developments, challenges remain in the clinical translation of 4-{2-amino-1-1-(hydroxymethyl)cyclobutylethyl}benzonitrile. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further formulation optimization. Additionally, ongoing toxicology assessments are required to ensure its safety profile meets regulatory standards. Future research directions include exploring its potential in combination therapies and expanding its application to other disease areas, such as oncology and infectious diseases.

In conclusion, 4-{2-amino-1-1-(hydroxymethyl)cyclobutylethyl}benzonitrile (CAS: 2060037-52-5) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Continued research into its biological targets, synthetic optimization, and clinical applications will be essential to fully realize its value in the chemical biology and pharmaceutical landscape.